3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid

• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 3-(1,3-benzoxazol-2-yl)prop-2-enoic acid
• InChI: InChI=1S/C10H7NO3/c12-10(13)6-5-9-11-7-3-1-2-4-8(7)14-9/h1-6H,(H,12,13)
• InChI Key: XNJWCEYKQQMNIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C=CC(=O)O

Description

3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid (CAS 31527-73-8) is an α,β-unsaturated carboxylic acid featuring a benzoxazole heterocyclic ring. Its molecular formula is C₁₀H₇NO₃, with a molecular weight of 189.17 g/mol . The compound’s structural features, including the planar benzoxazole moiety and acidic carboxylic group, make it a candidate for applications in medicinal chemistry, particularly in enzyme inhibition and metal chelation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzoxazole Derivatives

2-[[3-(1,3-Benzoxazol-2-yl)propanoylamino]methyl]-3-(3-methylphenyl)propanoic acid (PubChem CID 119243009)

• Structure: Incorporates a saturated propanoic acid backbone with an amide-linked methylphenyl group.
• Key Differences: The absence of α,β-unsaturation reduces electrophilicity compared to the target compound.
• Biological Relevance : Benzoxazole derivatives are investigated as heparanase inhibitors, which are critical in cancer metastasis and angiogenesis .

2-(6-Chloro-1,3-benzoxazol-2-yl)-4,5-difluorobenzoic acid (PubChem CID 81421830)

• Structure : A benzoic acid derivative with chloro and fluoro substituents on the benzoxazole and benzene rings.
• The rigid planar structure may improve stacking interactions in enzyme active sites .

Heterocycle-Modified Analogues

3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid (CAS 326021-35-6)

• Structure : Replaces benzoxazole’s oxygen with sulfur (benzothiazole) and includes dihydroxy groups.
• Key Differences :
  • Sulfur’s larger atomic radius and lower electronegativity alter electronic distribution, reducing resonance stabilization compared to benzoxazole.
  • Dihydroxy groups enable chelation of metal ions, a property absent in the target compound .

3-(1H-Benzimidazol-2-yl)-2,3-dihydroxypropanoic acid (CAS 49671-84-3)

• Structure: Features a benzimidazole ring (two nitrogen atoms) and dihydroxypropanoic acid.
• Key Differences :
  • Benzimidazole’s basic nitrogen enhances solubility in acidic environments.
  • The dihydroxy configuration supports dual hydrogen bonding, which may improve target specificity in enzyme inhibition .

Functional Group Variants

3-(1,3-Benzoxazol-2-yl)propanoic acid (CAS 78757-00-3)

• Structure: Saturated propanoic acid analogue of the target compound.
• Higher conformational flexibility may decrease binding affinity to rigid enzyme pockets .

2-{[3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}benzoic acid (CAS 364627-30-5)

• Structure : Contains an isoindole-1,3-dione group linked via an amide bond.
• Key Differences: The isoindole-dione moiety introduces strong electron-withdrawing effects, increasing acidity.

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Biological Relevance
(2E)-3-(1,3-Benzoxazol-2-yl)prop-2-enoic acid	31527-73-8	C₁₀H₇NO₃	189.17	α,β-unsaturation, benzoxazole	Potential enzyme inhibition
2-[[3-(1,3-Benzoxazol-2-yl)propanoylamino]methyl]-3-(3-methylphenyl)propanoic acid	-	C₂₁H₂₂N₂O₄	366.42	Amide linkage, methylphenyl group	Heparanase inhibition
3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid	326021-35-6	C₁₀H₉NO₄S	239.25	Benzothiazole, dihydroxy groups	Metal chelation
3-(1H-Benzimidazol-2-yl)-2,3-dihydroxypropanoic acid	49671-84-3	C₁₀H₁₀N₂O₄	222.20	Benzimidazole, dihydroxy groups	Hydrogen-bonding interactions
3-(1,3-Benzoxazol-2-yl)propanoic acid	78757-00-3	C₉H₇NO₃	193.16	Saturated backbone	Reduced reactivity